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Compound of Interest

Compound Name: Metsulfuron-methyl

Cat. No.: B1676535 Get Quote

Technical Support Center: Metsulfuron-methyl
Application
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

spray droplet size for enhanced Metsulfuron-methyl efficacy.

Frequently Asked Questions (FAQs)
Q1: What is Metsulfuron-methyl and what is its mechanism of action?

Metsulfuron-methyl is a selective, systemic sulfonylurea herbicide used for the control of

broadleaf weeds and some annual grasses.[1][2][3] It is absorbed through both the foliage and

roots of the plant and translocates to the growing points.[2][4][5] Its mode of action is the

inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxy acid

synthase (AHAS).[2][3][4] This enzyme is crucial for the biosynthesis of essential branched-

chain amino acids (valine, leucine, and isoleucine) which are necessary for protein synthesis

and cell division.[2][4] By blocking the ALS enzyme, Metsulfuron-methyl halts cell division and

growth, leading to the death of susceptible plants within 2-4 weeks.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nre.tas.gov.au [nre.tas.gov.au]

2. News - What Is Metsulfuron-methyl and Why Itâ��s Widely Used in Agriculture
[bigpesticides.com]

3. grokipedia.com [grokipedia.com]

4. pomais.com [pomais.com]

5. Metsulfuron-methyl | C14H15N5O6S | CID 52999 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Optimizing spray droplet size for enhanced Metsulfuron-
methyl efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676535#optimizing-spray-droplet-size-for-
enhanced-metsulfuron-methyl-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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